MAO-B Inhibition: Rutin Hydrate Is 2.8-Fold More Potent Than Quercetin and 4.9-Fold More Potent Than Quercitrin
In a direct head-to-head comparison of four purified flavonoids isolated from Melastoma candidum, rutin inhibited monoamine oxidase-B (MAO-B) with an IC₅₀ of 3.89 μM and an inhibition constant Ki of 1.83 μM, demonstrating 2.8-fold greater potency than quercetin (IC₅₀ = 10.89 μM, Ki = 7.95 μM), 3.0-fold greater than isoquercitrin (IC₅₀ = 11.64 μM, Ki = 2.72 μM), and 4.9-fold greater than quercitrin (IC₅₀ = 19.06 μM, Ki = 21.01 μM) [1]. All measurements were performed on the substrate benzylamine under identical assay conditions.
| Evidence Dimension | MAO-B enzyme inhibition (IC₅₀ and Ki) |
|---|---|
| Target Compound Data | Rutin IC₅₀ = 3.89 μM, Ki = 1.83 μM |
| Comparator Or Baseline | Quercetin IC₅₀ = 10.89 μM, Ki = 7.95 μM; Isoquercitrin IC₅₀ = 11.64 μM, Ki = 2.72 μM; Quercitrin IC₅₀ = 19.06 μM, Ki = 21.01 μM |
| Quantified Difference | Rutin is 2.8× more potent than quercetin, 3.0× more than isoquercitrin, and 4.9× more than quercitrin (by IC₅₀). Ki advantage: 4.3× over quercetin. |
| Conditions | In vitro MAO-B enzyme assay; substrate: benzylamine; purified flavonoids from M. candidum leaves; bioassay-guided fractionation. |
Why This Matters
For researchers studying MAO-B-related neurodegenerative pathways (e.g., Parkinson's disease models), rutin hydrate provides substantially greater target engagement at lower concentrations than quercetin or its mono-glycoside analogs, reducing the required dose and potentially minimizing off-target effects at pharmacologically relevant concentrations.
- [1] Lee MH, et al. Monoamine Oxidase B and Free Radical Scavenging Activities of Natural Flavonoids in Melastoma candidum D. Don. J Agric Food Chem. 2001;49(11):5551-5555. DOI: 10.1021/jf010622j. View Source
